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Compound of Interest

Compound Name: 2-tert-Butyl-6-methylphenol

Cat. No.: B146170 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of 2-tert-Butyl-6-
methylphenol

Introduction
2-tert-Butyl-6-methylphenol, also known as 6-tert-Butyl-o-cresol, is an organic aromatic

compound with the chemical formula C₁₁H₁₆O.[1][2] It consists of a phenol ring substituted with

a tert-butyl group and a methyl group at positions 2 and 6, respectively. This sterically hindered

phenol is recognized for its significant antioxidant properties, which makes it a valuable

intermediate in the chemical industry.[2][3] It finds applications as a stabilizer in plastics and as

an antioxidant in various industrial products.[2] This technical guide provides a comprehensive

overview of its physical and chemical properties, experimental protocols for its characterization,

and visualizations of its synthesis and antioxidant mechanism.

Physical and Chemical Properties
2-tert-Butyl-6-methylphenol is a crystalline solid with a light straw color.[1][2] It is soluble in

organic solvents such as methyl ethyl ketone, ethanol, benzene, and isooctane, but insoluble in

water.[1][2][3]

Quantitative Data Summary
The key physical and chemical properties of 2-tert-Butyl-6-methylphenol are summarized in

the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₁₁H₁₆O [1][2]

Molecular Weight 164.24 g/mol [1][4]

Appearance
Crystalline solid, light straw

color
[1][2]

Melting Point 24-27 °C [1][5]

Boiling Point 230 °C [1][5]

Density 0.967 g/mL at 25 °C [1][5]

Refractive Index (n20/D) 1.519 [1]

Flash Point 107 °C (224.6 °F) - closed cup [5]

Water Solubility Insoluble [1][2][3]

CAS Number 2219-82-1 [1][6]

InChI Key
BKZXZGWHTRCFPX-

UHFFFAOYSA-N
[4]

SMILES String Cc1cccc(c1O)C(C)(C)C [5]

Chemical Synthesis
A selective method for synthesizing 6-tert-butyl-2-methylphenol involves the vapor phase

catalytic methylation of 2-tert-butylphenol with methanol. This reaction is typically carried out at

temperatures between 280–300°C.[7] Operating within this temperature range selectively

yields the desired product.[7] Increasing the temperature above 300°C can lead to the

formation of 2,6-dimethylphenol as a byproduct.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

